Cas no 2138107-81-8 (4-Methyl-1-propylcyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-propylcyclohex-2-en-1-ol
• CAS No: 2138107-81-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5968204
• PubChem ID: 165497849
• Update Time: 2025-05-27

4-Methyl-1-propylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-propylcyclohex-2-en-1-ol
• EN300-1155727
• 2138107-81-8
• 4-Methyl-1-propylcyclohex-2-en-1-ol

• Inchi： 1S/C10H18O/c1-3-6-10(11)7-4-9(2)5-8-10/h4,7,9,11H,3,5-6,8H2,1-2H3
• InChI Key： LIUPFGNJWDOFCT-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)CC1)CCC

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Methyl-1-propylcyclohex-2-en-1-ol

Recent Advances in the Study of 4-Methyl-1-propylcyclohex-2-en-1-ol (CAS: 2138107-81-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Methyl-1-propylcyclohex-2-en-1-ol (CAS: 2138107-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclohexenol derivative has shown promising potential in various applications, including drug development, fragrance synthesis, and as a key intermediate in organic synthesis. Recent studies have explored its unique chemical properties, biological activities, and potential therapeutic benefits, making it a compound of interest for researchers in the field.

One of the key areas of research has focused on the synthesis and structural characterization of 4-Methyl-1-propylcyclohex-2-en-1-ol. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its potential applications in pharmaceutical formulations.

In the context of drug development, 4-Methyl-1-propylcyclohex-2-en-1-ol has been investigated for its potential pharmacological activities. Preliminary in vitro studies have demonstrated its ability to modulate specific biological pathways, suggesting possible applications in the treatment of inflammatory and metabolic disorders. Researchers are particularly interested in its role as a precursor for the synthesis of more complex bioactive molecules, which could lead to the development of novel therapeutics.

Another significant area of research involves the compound's use in fragrance and flavor industries. Due to its unique olfactory properties, 4-Methyl-1-propylcyclohex-2-en-1-ol has been explored as a potential ingredient in perfumes and food additives. Studies have focused on optimizing its synthesis to achieve high yields and purity, ensuring its suitability for commercial applications.

Recent advancements in green chemistry have also influenced the research on 4-Methyl-1-propylcyclohex-2-en-1-ol. Efforts have been made to develop environmentally friendly synthesis routes, minimizing the use of hazardous reagents and reducing waste generation. These sustainable approaches align with the growing demand for eco-friendly chemical processes in the pharmaceutical and fragrance industries.

In conclusion, the compound 4-Methyl-1-propylcyclohex-2-en-1-ol (CAS: 2138107-81-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications, from drug development to industrial uses. As research progresses, it is expected that this compound will play an increasingly important role in the advancement of these fields.